Cas no 59046-28-5 (1-(4-methylbenzoyl)-1H-1,2,3-benzotriazole)

1-(4-Methylbenzoyl)-1H-1,2,3-benzotriazole is a benzotriazole derivative with applications in organic synthesis and materials science. Its structure combines a benzotriazole moiety with a 4-methylbenzoyl group, offering unique reactivity as a photostabilizer or intermediate in heterocyclic chemistry. The compound exhibits stability under various conditions, making it suitable for use in UV-absorbing formulations or as a building block for advanced functional materials. Its aromatic and heterocyclic components contribute to its potential in coordination chemistry or as a ligand precursor. The methyl substitution enhances solubility in organic solvents, facilitating its incorporation into polymeric systems or small-molecule syntheses. This compound's balanced properties make it a versatile tool for research and industrial applications requiring tailored benzotriazole derivatives.
1-(4-methylbenzoyl)-1H-1,2,3-benzotriazole structure
59046-28-5 structure
Product Name:1-(4-methylbenzoyl)-1H-1,2,3-benzotriazole
CAS No:59046-28-5
MF:C14H11N3O
MW:237.256642580032
CID:949613
PubChem ID:827004
Update Time:2025-06-08

1-(4-methylbenzoyl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Methylbenzoyl)-1H-benzotriazole
    • 1-(4-Methylbenzoyl)-
    • 1-(4-Methylbenzoyl)-1H-benzotriazole
    • benzotriazol-1-yl-(4-methylphenyl)methanone
    • 1-(4-methylbenzoyl)-1H-1,2,3-benzotriazole
    • MLS000527467
    • benzotriazol-1-yl(p-tolyl)methanone
    • CHEMBL1716092
    • F1443-2474
    • 59046-28-5
    • cid_827004
    • 1-(4-METHYLBENZOYL)-1,2,3-BENZOTRIAZOLE
    • 1H-Benzotriazol-1-yl(4-methylphenyl)methanone;
    • SR-01000316294-1
    • SCHEMBL16706437
    • SMR000117941
    • CS-0331686
    • 1H-benzotriazol-1-yl(4-methylphenyl)methanone
    • 1-benzotriazolyl-(4-methylphenyl)methanone
    • (1H-benzo[d][1,2,3]triazol-1-yl)(p-tolyl)methanone
    • DB-300680
    • SR-01000316294
    • STK013692
    • DTXSID70356607
    • 1H-1,2,3-BENZOTRIAZOL-1-YL(4-METHYLPHENYL)METHANONE
    • Benzotriazol-1-yl-p-tolyl-methanone
    • AKOS000493034
    • BDBM32696
    • AK-918/36805030
    • Inchi： 1S/C14H11N3O/c1-10-6-8-11(9-7-10)14(18)17-13-5-3-2-4-12(13)15-16-17/h2-9H,1H3
    • InChI Key： YOYAUIFNAMODDP-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CC(C)=CC=1)N1C2C=CC=CC=2N=N1

Computed Properties

  • Exact Mass: 237.09000
  • Monoisotopic Mass: 237.090211983g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 312
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 47.8Ų

Experimental Properties

  • Melting Point: 112-114°C
  • PSA: 47.78000
  • LogP: 2.42820

1-(4-methylbenzoyl)-1H-1,2,3-benzotriazole Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(4-methylbenzoyl)-1H-1,2,3-benzotriazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M288955-2.5g
1-(4-Methylbenzoyl)-1H-benzotriazole
 59046-28-5
2.5g
 $ 173.00 2023-09-07
TRC
M288955-25g
1-(4-Methylbenzoyl)-1H-benzotriazole
 59046-28-5
25g
 $ 1355.00 2023-09-07
TRC
M288955-2500mg
1-(4-Methylbenzoyl)-1H-benzotriazole
 59046-28-5
2500mg
 $173.00 2023-05-18
eNovation Chemicals LLC
Y1236663-100mg
1-(4-Methylbenzoyl)-1H-benzotriazole
 59046-28-5 95%
100mg
 $180 2024-06-06
Life Chemicals
F1443-2474-2μmol
1-(4-methylbenzoyl)-1H-1,2,3-benzotriazole
 59046-28-5 90%+
2μl
 $57.0 2023-05-17
Life Chemicals
F1443-2474-5μmol
1-(4-methylbenzoyl)-1H-1,2,3-benzotriazole
 59046-28-5 90%+
5μl
 $63.0 2023-05-17
Life Chemicals
F1443-2474-1mg
1-(4-methylbenzoyl)-1H-1,2,3-benzotriazole
 59046-28-5 90%+
1mg
 $54.0 2023-05-17
Life Chemicals
F1443-2474-2mg
1-(4-methylbenzoyl)-1H-1,2,3-benzotriazole
 59046-28-5 90%+
2mg
 $59.0 2023-05-17
Life Chemicals
F1443-2474-3mg
1-(4-methylbenzoyl)-1H-1,2,3-benzotriazole
 59046-28-5 90%+
3mg
 $63.0 2023-05-17
Life Chemicals
F1443-2474-4mg
1-(4-methylbenzoyl)-1H-1,2,3-benzotriazole
 59046-28-5 90%+
4mg
 $66.0 2023-05-17

1-(4-methylbenzoyl)-1H-1,2,3-benzotriazole Production Method

1-(4-methylbenzoyl)-1H-1,2,3-benzotriazole Related Literature

Related Categories

59046-28-5 (1-(4-methylbenzoyl)-1H-1,2,3-benzotriazole) Related Products

Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD